C.I. Acid Blue 324

C.I. Acid Blue 324 is a synthetic dye belonging to the anthraquinone class, characterized by its vibrant blue color. Its molecular formula is $C_{22}H_{16}N_{3}NaO_{6}S$ with a molecular weight of approximately 473.43 g/mol. The compound is primarily utilized in the textile industry for dyeing wool, polyamide, and silk, with a particular emphasis on polyamide applications due to its excellent affinity and fastness properties .

C.I. Acid Blue 324 does not have a known mechanism of action in biological systems. It functions primarily as a dye, interacting with fiber molecules through ionic and van der Waals forces [].

• Safety information on C.I. Acid Blue 324 is scarce in openly available scientific databases.
• However, as with many dyes, it is advisable to handle it with care, avoiding inhalation, ingestion, and contact with skin and eyes [].
• Always refer to the Safety Data Sheet (SDS) provided by the supplier for specific handling and disposal instructions.

The biological activity of C.I. Acid Blue 324 has been studied in terms of its environmental impact and potential biosorption capabilities. Research indicates that Spirogyra rhizopus, a freshwater green alga, can effectively biosorb this dye, achieving a maximum capacity of 367.0 mg/g under optimal conditions (pH 3.0 and 25 °C) with an initial dye concentration of 100 mg/L . This process is characterized as exothermic and reversible, suggesting potential applications in bioremediation.

The synthesis of C.I. Acid Blue 324 involves the condensation of 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid with N-(3-aminophenyl)acetamide in the presence of copper salts and acidic agents. This reaction yields the dye, which is then converted into its sodium salt form for enhanced solubility and application .

C.I. Acid Blue 324 is widely used in various applications:

• Textile Dyeing: Primarily for wool and polyamide fabrics.
• Printing: Used in textile printing due to its vibrant color and good fastness properties.
• Research: Employed in studies related to biosorption and environmental chemistry due to its interaction with biological systems .

Studies have shown that C.I. Acid Blue 324 interacts significantly with textile fibers during the dyeing process, forming stable bonds that enhance color retention and resistance to washing and light exposure. The interactions can be influenced by factors such as pH, temperature, and the presence of other chemicals in the dye bath .

C.I. Acid Blue 324 shares similarities with several other dyes within the anthraquinone family. Below is a comparison highlighting its uniqueness:

C.I. Acid Blue 324 stands out due to its specific affinity for polyamide fibers and superior fastness properties compared to similar compounds, making it particularly valuable in specialized textile applications .